DL-Homocystine
Overview
Description
DL-Homocystine is the double-bonded form of homocysteine . Homocysteine is a non-proteinogenic α-amino acid that is a homologue of the amino acid cysteine, differing by an additional methylene bridge . It is biosynthesized from methionine by the removal of its terminal C ε methyl group .
Synthesis Analysis
Homocysteine is biosynthesized naturally via a multi-step process. First, methionine receives an adenosine group from ATP, a reaction catalyzed by S-adenosyl-methionine synthetase, to give S-adenosyl methionine (SAM-e). SAM-e then transfers the methyl group to an acceptor molecule .Molecular Structure Analysis
The molecular formula of this compound is C8H16N2O4S2 . It is a sulfur-containing amino acid, synthesized from methionine .Chemical Reactions Analysis
Homocysteine is a representative intermediate metabolite of methionine (Met) to cysteine (Cys) via several intermediates . It is an important determinant of the methylation cycle and is present in the plasma in four forms .Physical And Chemical Properties Analysis
This compound has a molecular weight of 268.35 g/mol . It is a solid substance that is soluble in water . The storage temperature for the powder form is -20°C for 3 years .Scientific Research Applications
Effects on Cardiac and Vascular Health
DL-Homocysteine (DL-Hcy) has been extensively studied for its effects on cardiac and vascular health. Research indicates that DL-Hcy and related compounds can impact oxygen consumption in rat heart tissue, suggesting potential cardiotoxicity (Uzelac et al., 2018). DL-Hcy also influences cardiac contractility and coronary flow in isolated rat hearts, further highlighting its potential impact on heart function (Zivkovic et al., 2012).
Neurological Implications
DL-Hcy has been studied for its dual effects on the synthesis of kynurenic acid, an antagonist of glutamate receptors in the brain. This suggests a potential role in neurological disorders and brain function (Luchowska et al., 2005).
Interaction with Antiepileptic Drugs
Elevated plasma concentrations of homocysteine have been observed in the treatment with certain antiepileptic drugs, which may have implications for patients undergoing such treatments (Schwaninger et al., 1999).
Homocysteine Metabolism
Studies on homocysteine metabolism have provided insights into how DL-Hcy is processed in the body and its potential associations with diseases, particularly vascular disease (Selhub, 1999).
Mechanism of Action
Target of Action
DL-Homocystine, an oxidized form of homocysteine, primarily targets enzymes involved in the methionine metabolism . These include S-ribosylhomocysteine lyase and 5-methyltetrahydropteroyltriglutamate–homocysteine methyltransferase . These enzymes play crucial roles in the methionine cycle, which is essential for various biological processes such as DNA methylation and protein synthesis .
Mode of Action
This compound interacts with its targets by binding to the active sites of these enzymes, potentially altering their function . This interaction can lead to changes in the methionine cycle, affecting the production of methionine and cysteine, two essential amino acids .
Biochemical Pathways
This compound affects the methionine cycle, a crucial biochemical pathway involved in the synthesis of methionine and cysteine . Methionine is a vital amino acid that contributes to protein synthesis and serves as a methyl donor in various biological reactions. Cysteine, on the other hand, is a sulfur-containing amino acid that plays a significant role in protein structure and function . Disruption of this pathway can lead to various downstream effects, including impaired protein synthesis and altered DNA methylation .
Pharmacokinetics
Like other amino acids, it is likely absorbed in the gut, distributed throughout the body via the bloodstream, metabolized in the liver, and excreted in the urine .
Result of Action
The molecular and cellular effects of this compound’s action are primarily related to its impact on the methionine cycle . By interacting with enzymes in this pathway, this compound can disrupt the synthesis of methionine and cysteine, leading to potential cellular dysfunction . For instance, it has been shown to inhibit the growth of certain plant roots, suggesting a potential toxic effect at high concentrations .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For example, the presence of other sulfur-containing amino acids, such as cysteine, can interfere with this compound’s metabolism and potentially modulate its effects . Additionally, the pH and temperature of the environment can affect the stability and activity of this compound .
Safety and Hazards
Future Directions
Homocysteine metabolism is crucial for regulating methionine availability, protein homeostasis, and DNA-methylation, presenting key pathways in post-genomic and epigenetic regulation mechanisms . Therefore, it is a potential target for predictive medical approaches, cost-effective preventive measures, and optimized treatments tailored to individualized patient profiles .
Biochemical Analysis
Biochemical Properties
DL-Homocystine plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. For instance, it shares transporter systems with cysteine and can be inhibited for transport by multiple neutral amino acids in vascular cells .
Cellular Effects
This compound has been found to have effects on various types of cells and cellular processes. For instance, it has been shown to decrease the oxygen consumption rate of rat heart tissue homogenate . This suggests that this compound may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism.
Molecular Mechanism
This compound exerts its effects at the molecular level through various mechanisms. It is involved in the metabolism of homocysteine, a process crucial for regulating methionine availability, protein homeostasis, and DNA methylation . This suggests that this compound may have binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time. For instance, it has been shown to cause a decrease in the oxygen consumption rate of rat heart tissue homogenate . This suggests that this compound may have effects on the product’s stability, degradation, and long-term effects on cellular function observed in in vitro or in vivo studies.
Metabolic Pathways
This compound is involved in the metabolism of homocysteine, a process that is crucial for regulating methionine availability, protein homeostasis, and DNA methylation . This suggests that this compound interacts with enzymes or cofactors involved in these metabolic pathways.
Transport and Distribution
This compound is transported and distributed within cells and tissues. It shares transporter systems with cysteine and can be inhibited for transport by multiple neutral amino acids in vascular cells . This suggests that this compound may interact with transporters or binding proteins, and have effects on its localization or accumulation.
properties
IUPAC Name |
(2S)-2-amino-4-[[(3S)-3-amino-3-carboxypropyl]disulfanyl]butanoic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N2O4S2/c9-5(7(11)12)1-3-15-16-4-2-6(10)8(13)14/h5-6H,1-4,9-10H2,(H,11,12)(H,13,14)/t5-,6-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZTVZLYBCZNMWCF-WDSKDSINSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CSSCCC(C(=O)O)N)C(C(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C(CSSCC[C@@H](C(=O)O)N)[C@@H](C(=O)O)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H16N2O4S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001019905, DTXSID101014691 | |
Record name | L-Homocystine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001019905 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | DL-Homocystine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101014691 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
626-72-2, 870-93-9 | |
Record name | L-Homocystine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=626-72-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | DL-Homocystine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=870-93-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | L-Homocystine | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000626722 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Butanoic acid, 4,4'-dithiobis[2-amino-, (2S,2'S)- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | L-Homocystine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID001019905 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | DL-Homocystine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101014691 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | [S-(R*,R*)]-4,4'-dithiobis[2-aminobutyric] acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.009.966 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | HOMOCYSTINE, L- | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/804AS222UE | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.